Cas no 328539-82-8 (4-bis(2-methoxyethyl)sulfamoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-bis(2-methoxyethyl)sulfamoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 328539-82-8
• MF: C₂₂H₂₄FN₃O₅S₂
• MW: 493.571466445923
• CID: 5947519
• PubChem ID: 4142296
• Update Time: 2025-06-11

4-bis(2-methoxyethyl)sulfamoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-methoxyethyl)sulfamoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide
• Benzamide, 4-[[bis(2-methoxyethyl)amino]sulfonyl]-N-[4-(4-fluorophenyl)-2-thiazolyl]-
• 4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide
• 328539-82-8
• 4-(N,N-bis(2-methoxyethyl)sulfamoyl)-N-(4-(4-fluorophenyl)thiazol-2-yl)benzamide
• F0147-0193
• AKOS024574566

• Inchi： 1S/C22H24FN3O5S2/c1-30-13-11-26(12-14-31-2)33(28,29)19-9-5-17(6-10-19)21(27)25-22-24-20(15-32-22)16-3-7-18(23)8-4-16/h3-10,15H,11-14H2,1-2H3,(H,24,25,27)
• InChI Key： WGZMYGXOCKRUIY-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(F)C=C2)=CS1)(=O)C1=CC=C(S(N(CCOC)CCOC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 493.11414138g/mol
• Monoisotopic Mass: 493.11414138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• pka: 6.52±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bis(2-methoxyethyl)sulfamoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide

Introduction to 4-bis(2-methoxyethyl)sulfamoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 328539-82-8)

4-bis(2-methoxyethyl)sulfamoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 328539-82-8, belongs to a class of molecules that incorporate sulfamoyl and benzamide functional groups, which are well-documented for their role in modulating various biological pathways. The presence of a 1,3-thiazole core further enhances its pharmacological relevance, as thiazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties.

The molecular structure of 4-bis(2-methoxyethyl)sulfamoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide is characterized by a benzamide moiety linked to a 1,3-thiazole ring, which is itself substituted with a 4-(4-fluorophenyl) group. This configuration not only contributes to the compound's solubility and bioavailability but also influences its interactions with biological targets. The sulfamoyl groups at the bis(2-methoxyethyl) positions introduce additional polar functionalities, enhancing the compound's ability to engage with proteins and enzymes in biological systems.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the structural diversity of heterocyclic compounds. The 1,3-thiazole scaffold, in particular, has been extensively studied for its potential applications in drug discovery. Research has demonstrated that modifications at various positions of the thiazole ring can significantly alter its pharmacological profile. For instance, studies have shown that substituents at the 2-position can enhance binding affinity to certain enzymes, while modifications at the 5-position can influence metabolic stability.

The introduction of a fluorine atom at the 4-position of the phenyl ring in 4-bis(2-methoxyethyl)sulfamoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide is particularly noteworthy. Fluorine substitution is a common strategy in medicinal chemistry due to its ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. The electron-withdrawing nature of fluorine can also modulate the electronic properties of the aromatic system, thereby influencing receptor interactions. This feature makes the compound a promising candidate for further exploration in drug development.

One of the most compelling aspects of 4-bis(2-methoxyethyl)sulfamoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide is its potential as an inhibitor of key biological targets. Preliminary studies have suggested that this compound may interact with enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Inhibitors of these enzymes have long been recognized for their therapeutic potential in managing conditions like arthritis and other inflammatory disorders. Additionally, the sulfamoyl groups present in the molecule could potentially interfere with protease activity, offering another avenue for therapeutic intervention.

Furthermore, the structural features of this compound make it an attractive candidate for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are implicated in numerous diseases, including cancer. The 1,3-thiazole core and the fluorophenyl group are particularly relevant here, as they can be designed to selectively target specific kinases without affecting others. This selectivity is crucial for minimizing side effects and improving patient outcomes.

Recent advances in computational chemistry have enabled researchers to more accurately predict the binding modes and interactions of small molecules with biological targets. By leveraging techniques such as molecular docking and molecular dynamics simulations, scientists can identify key residues on proteins that interact with 4-bis(2-methoxyethyl)sulfamoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide. These insights can then be used to optimize the compound's structure for improved efficacy and selectivity.

The synthesis of this compound presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as multi-step organic synthesis combined with purification methods like high-performance liquid chromatography (HPLC) allow for the production of high-purity samples suitable for biological testing. Additionally, advances in catalytic processes have reduced reaction times and improved yields, making it more feasible to produce larger quantities of the compound for further research.

In conclusion,4-bis(2-methoxyethyl)sulfamoyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide represents a promising lead compound in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further development into a therapeutic agent. As research continues to uncover new applications for sulfamoylated heterocycles,this compound may play a significant role in addressing unmet medical needs across various therapeutic areas.